2-(2,2,6-Trimethyl-8-oxo-3,4-dihydropyrano[3,2-g]chromen-7-yl)acetic acid

• IUPAC Name: 2-(2,2,6-trimethyl-8-oxo-3,4-dihydropyrano[3,2-g]chromen-7-yl)acetic acid
• InChI: InChI=1S/C17H18O5/c1-9-11-6-10-4-5-17(2,3)22-13(10)8-14(11)21-16(20)12(9)7-15(18)19/h6,8H,4-5,7H2,1-3H3,(H,18,19)
• InChI Key: MPNYGCRESNKBFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C3CCC(OC3=C2)(C)C)CC(=O)O
• Molecular Formula: C17H18O5
• Molecular Weight: 302.32 g/mol

Description

This compound belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one) .

Synthesis Analysis

The synthesis of these heterocycles has been considered for many organic and pharmaceutical chemists due to their highly valuable biological and pharmaceutical properties. The synthesis methods are carried out in both classical and non-classical conditions, particularly under green conditions such as using green solvent, catalyst, and other procedures .

Molecular Structure Analysis

The molecular structure of this compound includes a pyrano[3,2-g]chromen-7-yl moiety, which is a type of coumarin ring. This moiety has found its place in various industries, especially as anti-coagulants in the medicinal industry .

Future Directions

Given the wide range of biological activities associated with coumarins, future research could focus on further exploring the potential applications of this compound in various fields, particularly in medicine .